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Compound of Interest

Compound Name:
1-N-cyclopropylbenzene-1,2-

diamine dihydrochloride

CAS No.: 1955541-63-5

Cat. No.: B2965729 Get Quote

Executive Summary
Cyclopropylamine (CPA) and its derivatives are critical pharmacophores in medicinal chemistry,

widely used in the synthesis of antiviral agents, MAO inhibitors (e.g., tranylcypromine), and

LSD1 inhibitors. However, the free base form of cyclopropylamine (CAS 765-30-0) presents a

trifecta of laboratory hazards: extreme volatility (vapor pressure ~241 mmHg at 20°C), low flash

point (-26°C), and severe corrosivity.

This guide provides a field-proven framework for handling CPA reagents. It prioritizes the

Hierarchy of Controls, advocating for the substitution of the volatile free base with the

hydrochloride salt where synthetic pathways permit, and establishing rigorous engineering

controls for liquid handling.

Physicochemical & Hazard Profile
Understanding the stark contrast between the free base and the salt form is the first step in risk

mitigation.

Table 1: Comparative Hazard Profile
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Property
Cyclopropylamine (Free
Base)

Cyclopropylamine
Hydrochloride (Salt)

CAS Number 765-30-0 7252-51-9

Physical State Colorless, volatile liquid White crystalline solid

Flash Point
-26°C (-14°F) (Highly

Flammable)
N/A (Solid)

Boiling/Melting Point BP: 49–50°C MP: >80°C (Decomposes)

Vapor Pressure ~241 mmHg @ 20°C Negligible

Corrosivity
Skin Corr.[1][2] 1B (Causes

severe burns)
Irritant (Skin/Eye)

Incompatibility
Oxidizers, Acids, CO₂ (Air

sensitive)
Strong Oxidizers, Bases

GHS Classification
Flammable Liq. 2, Acute Tox.

4, Skin Corr.[2] 1B
Acute Tox. 4, Skin Irrit. 2

Key Insight: The free base absorbs atmospheric CO₂ to form carbamates, often seen as a

white crust on caps. This not only degrades the reagent but can seize ground-glass joints.

Strategic Reagent Selection (Expertise &
Experience)
The safest handling protocol is elimination of the hazard. Before planning a synthesis using the

liquid free base, evaluate the feasibility of using the hydrochloride salt.

Mechanistic Justification for Salt Substitution
Volatility Reduction: The salt form eliminates the inhalation risk associated with the high

vapor pressure of the free base.

Stoichiometric Control: Weighing a non-volatile solid is significantly more precise than

pipetting a volatile liquid that drips due to high vapor pressure.
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In-Situ Liberation: If the free amine is required for a nucleophilic attack, it can often be

generated in situ by suspending the HCl salt in the reaction solvent and adding a non-

nucleophilic base (e.g., DIPEA, TEA, or NaH) immediately prior to reaction.

Diagram 1: Reagent Selection Decision Matrix

Figure 1: Decision logic for selecting between the safer salt form and the volatile free base.
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Operational Handling Protocol: Free Base Liquid
When the free base is strictly required (e.g., neat reactions, acid-sensitive substrates), strict

adherence to the following protocol is mandatory.

Engineering Controls
Ventilation: All operations must occur inside a certified chemical fume hood.

Inert Atmosphere: Due to the low flash point (-26°C), never handle this reagent in the

presence of static or open air. Use a Schlenk line or Nitrogen/Argon balloon.
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Grounding: All metal containers must be grounded. Use anti-static mats for small scale glass

setups.

Personal Protective Equipment (PPE)
Gloves (Critical):

Incidental Contact:Double-gloving with Nitrile (minimum 5 mil outer, 4 mil inner). Change

immediately upon splash.[3][4] Cyclopropylamine is a small molecule that permeates thin

nitrile rapidly (<10 mins).

Spill/Prolonged:Silver Shield (Laminate/EVOH) gloves are required.

Eye/Face: Chemical splash goggles + Face shield. Standard safety glasses are insufficient

due to the corrosive vapor.

Body: Flame-resistant lab coat.

Transfer Technique (The "Oven-Dried" Rule)
Because CPA reacts with CO₂ and moisture, and is highly flammable:

Preparation: Dry all glassware in an oven (>120°C) for at least 2 hours. Cool under a stream

of Argon.

Dispensing:

Small Scale (<10 mL): Use a gas-tight glass syringe with a long needle. Do not use plastic

syringes (plungers may swell or degrade).[5]

Large Scale (>10 mL): Use a cannula transfer technique (double-tipped needle) under

positive inert gas pressure.

Pressure Equalization: Never withdraw liquid from a sealed bottle without an inert gas bleed

(balloon or line) to replace the volume. Creating a vacuum invites air ingress and potential

implosion.

Diagram 2: Inert Liquid Transfer Workflow
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Figure 2: Inert atmosphere transfer protocol to prevent oxidation and vapor release.

1. Purge Bottle
Insert N2/Ar balloon

to pressurize headspace

2. Withdraw Liquid
Use Glass Syringe

(Avoid Plastic)

Positive Pressure 3. Transfer
Inject into septum-sealed

reaction vessel

Dropwise 4. Reseal & Store
Parafilm over septum

Store at <30°C

Click to download full resolution via product page

Storage and Stability
Temperature: Store below 30°C. Refrigeration is acceptable but must be in an explosion-

proof refrigerator.

Atmosphere: Store under Nitrogen or Argon.

Container: Original glass bottle with a PTFE-lined cap. Inspect caps frequently; white crust

formation indicates CO₂ leakage (carbamic acid).

Shelf Life: Re-test purity every 6 months. Discard if significant yellowing or precipitation

occurs.

Emergency Response
Spills (Liquid Free Base)

Evacuate: Clear the immediate area. The vapor is a lachrymator and severe respiratory

irritant.

PPE Upgrade: Don Silver Shield gloves and a respirator with organic vapor/amine cartridges

(Type K or Multi-gas).

Neutralization: Cover the spill with a 1:1 mixture of sand and sodium bisulfate (NaHSO₄) or a

commercial amine neutralizer. This converts the volatile amine into a non-volatile salt.

Cleanup: Sweep up the solid into a hazardous waste container labeled

"Corrosive/Flammable Solid."

Exposure[1][4][5][6][7]
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Skin: Immediate flushing with water for 15 minutes. Do not use vinegar (exothermic

neutralization on skin can worsen burns).

Inhalation: Move to fresh air immediately. Monitor for delayed pulmonary edema (asthma-like

symptoms may appear hours later).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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